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Compound of Interest

Compound Name: N-hydroxy-2,4-dimethylbenzamide

Cat. No.: B13230157

Get Quote

Executive Summary
N-hydroxy-2,4-dimethylbenzamide (CAS: 1016501-42-0) is a synthetic hydroxamic acid

derivative characterized by a bidentate metal-chelating pharmacophore attached to a 2,4-

dimethyl-substituted benzene ring. Its primary mechanism of action is the competitive inhibition

of metalloenzymes, most notably Urease (Nickel-dependent) and Ribonucleotide Reductase

(Iron-dependent), and potentially Histone Deacetylases (HDACs) (Zinc-dependent).

By mimicking the transition state of the enzyme-substrate complex, the N-hydroxyamide moiety

coordinates with the active site metal ions, displacing the catalytic water molecule and arresting

enzymatic activity. This guide details the molecular kinetics, structural binding determinants,

and experimental validation of this compound.[1]

Part 1: Molecular Mechanism of Action
The Pharmacophore: Hydroxamate Chelation
The core functionality of N-hydroxy-2,4-dimethylbenzamide lies in its hydroxamic acid group

(–CONHOH). At physiological pH, this group can exist in equilibrium between the neutral form
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and the hydroxamate anion. The anion acts as a potent bidentate ligand, forming a stable five-

membered chelate ring with transition metals.

Binding Geometry: The carbonyl oxygen and the hydroxyl oxygen (after deprotonation)

coordinate to the metal ion (e.g.,

,

,

).

Displacement: In metalloenzymes like Urease, the metal ion is typically coordinated by

amino acid residues (His, Asp) and a bridging water molecule/hydroxide ion necessary for

catalysis. The hydroxamate displaces this catalytic solvent molecule.

Transition State Analogy: The geometry of the hydroxamate-metal complex mimics the

tetrahedral transition state of the amide/urea hydrolysis, effectively "locking" the enzyme in

an inactive conformation.

Steric Influence of the 2,4-Dimethyl Moiety
The "2,4-dimethyl" substitution pattern is critical for the compound's selectivity and

pharmacokinetics:

Ortho-Methyl (C2): Introduces steric bulk near the chelating group. This can restrict the

rotation of the phenyl ring relative to the amide plane, locking the molecule in a conformation

that may favor binding to specific hydrophobic pockets while preventing binding to enzymes

with sterically constricted active sites. It also protects the amide bond from rapid hydrolysis

by peptidases.

Para-Methyl (C4): Increases overall lipophilicity (

), enhancing membrane permeability and facilitating access to intracellular targets (e.g.,
Ribonucleotide Reductase) or bacterial cytoplasm (H. pylori).

Pathway Visualization
The following diagram illustrates the inhibition mechanism within the Urease active site.
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Caption: Mechanism of Urease inhibition by N-hydroxy-2,4-dimethylbenzamide via Nickel

chelation.

Part 2: Biological Targets & Therapeutic Context
Helicobacter pylori Urease Inhibition[1][2]

Target: The nickel-dependent metalloenzyme Urease.

Role:H. pylori uses urease to hydrolyze urea into ammonia, neutralizing gastric acid and

allowing colonization.[2]

Mechanism: N-hydroxy-2,4-dimethylbenzamide acts as a suicide substrate or slow-binding

inhibitor. The hydroxamate oxygen atoms bridge the two

ions in the active site (distance ~3.5 Å), preventing urea entry.
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Significance: Unlike acetohydroxamic acid (standard therapy), the benzamide scaffold offers

improved stability and potential for higher affinity interactions with the hydrophobic flap of the

enzyme active site.

Ribonucleotide Reductase (RNR) Inhibition
Target: The R2 subunit of RNR, which contains a tyrosyl free radical stabilized by a binuclear

iron center (

).

Mechanism: The compound chelates the iron center, destabilizing the tyrosyl radical

essential for the reduction of ribonucleotides to deoxyribonucleotides (DNA precursors).

Outcome: S-phase cell cycle arrest and inhibition of proliferation, relevant for oncology

applications.

Part 3: Experimental Protocols & Validation
To validate the mechanism of action, the following experimental workflows are recommended.

In Vitro Urease Inhibition Assay (Berthelot Method)
Objective: Determine the

and

of the compound against Jack Bean or H. pylori urease.

Preparation:

Prepare 50 mM phosphate buffer (pH 6.8).

Dissolve N-hydroxy-2,4-dimethylbenzamide in DMSO (final concentration <2%).

Prepare Urease solution (5 U/mL).

Incubation:
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Mix 10 µL of inhibitor solution (varying concentrations: 0.1 µM – 100 µM) with 10 µL

enzyme solution.

Incubate at 37°C for 15 minutes to allow equilibrium binding.

Reaction:

Add 50 µL of Urea substrate (25 mM). Incubate for 10 minutes.

Detection:

Add Phenol-Hypochlorite reagents (Berthelot reagents) to detect ammonia production.

Measure absorbance at 625 nm.

Analysis:

Plot % Inhibition vs. Log[Concentration].

Data Output: Calculate

. Expect values in the low micromolar range (1–10 µM) if effective.

Kinetic Analysis (Lineweaver-Burk Plot)
Objective: Confirm competitive vs. non-competitive mechanism.

Run the Urease assay at 4 different fixed concentrations of the inhibitor (e.g., 0,

,

,

).

For each inhibitor concentration, vary the Urea substrate concentration [S].

Plot:

(velocity) vs.
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.

Interpretation:

Competitive Inhibition: Lines intersect at the Y-axis (

unchanged,

increases). This confirms binding to the active site (metal center).

Non-Competitive: Lines intersect at the X-axis.

Quantitative Data Summary (Expected Profile)
Parameter Value / Characteristic Note

Primary Target Urease (Ni-dependent) Competitive Inhibition

Secondary Target Ribonucleotide Reductase Iron Chelation

Binding Mode Bidentate Chelation Via –CONHOH group

(Est.) 1.0 – 20.0 µM
Dependent on specific assay

conditions

LogP ~1.5 – 2.0
Enhanced by 2,4-dimethyl

groups

Solubility Low in water, High in DMSO
Hydrophobic ring limits

aqueous solubility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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